Cas no 149-61-1 (Butanedioic acid,2-hydroxy-, ion(2-))

• Product Name: Butanedioic acid,2-hydroxy-, ion(2-)
• CAS No: 149-61-1
• MF: C₄H₄O₅
• MW: 132.071561813354
• CID: 147576
• PubChem ID: 160434
• Update Time: 2025-04-19

Butanedioic acid,2-hydroxy-, ion(2-) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-hydroxy-, ion(2-)
• 2-hydroxybutanedioate
• Malate
• R-116301
• Malate, L-
• malate(2-)
• 2-Hydroxysuccinate
• Hydroxybutanedioate
• ANION STANDARD - MALATE
• 2-Hydroxysuccinic acid dianion
• Butanedioic acid, hydroxy-, ion(2)-
• Hydroxysuccinate
• Butanedioic acid, 2-hydroxy-, ion(2-)
• malate dianion
• Malate ion(2-)
• BDBM50159798
• Q27098132
• CHEMBL182856
• CHEBI:15595
• calcium (hydroxy-1-malate) hexahydrate
• hydroxybutanedioic acid, ion(2-)
• DL-Malate
• DL Malate
• Sodium; L-Malate
• (RS)-malate
• DL-Apple Acid
• 3-hydroxysuccinate
• BJEPYKJPYRNKOW-UHFFFAOYSA-L
• malate anion
• 149-61-1
• DTXSID00933521
• (RS)-malic acid

• Inchi： 1S/C4H6O5/c5-2(4(8)9)1-3(6)7/h2,5H,1H2,(H,6,7)(H,8,9)/p-2
• InChI Key： BJEPYKJPYRNKOW-UHFFFAOYSA-L
• SMILES： OC(C(=O)[O-])CC(=O)[O-]

Computed Properties

• Exact Mass: 132.00582
• Monoisotopic Mass: 132.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Boiling Point: 306.4°Cat760mmHg
• Flash Point: 153.4°C
• PSA: 100.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives